Methyl 4-((6-ethyl-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)amino)benzoate

• IUPAC Name: methyl 4-[(6-ethyl-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)amino]benzoate
• InChI: InChI=1S/C19H20N4O4/c1-5-11-10-20-16-14(17(24)23(3)19(26)22(16)2)15(11)21-13-8-6-12(7-9-13)18(25)27-4/h6-10H,5H2,1-4H3,(H,20,21)
• InChI Key: GMEFUZWIDBDVIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1NC3=CC=C(C=C3)C(=O)OC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

Methyl 4-((6-ethyl-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)amino)benzoate is a useful research compound. Its molecular formula is C19H20N4O4 and its molecular weight is 368.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Systems

• Reagent for Heterocyclic Synthesis : Compounds with structural similarities to "Methyl 4-((6-ethyl-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)amino)benzoate" have been used as reagents for the synthesis of various heterocyclic systems. These include the preparation of substituted pyrimidinones and other nitrogen-containing heterocycles. Such synthetic pathways are crucial for developing pharmaceuticals and agrochemicals due to their potential biological activities (Toplak et al., 1999).

Herbicidal Applications

• Development of New Herbicides : Related compounds have been modified to improve their herbicidal activity against various weeds. For instance, studies on KIH-6127 and its analogs have shown the structure-activity relationship by modifying different moieties to enhance efficacy against Barnyard grass in paddy fields (Tamaru et al., 1997). These findings are instrumental in the agricultural sector, providing insights into designing more effective and environmentally friendly herbicides.

Antimicrobial Activity

• Antimicrobial and Antifungal Properties : The synthesis of new compounds with structural similarities has revealed significant antimicrobial and antifungal activities. These compounds have shown potency against a range of Gram-positive and Gram-negative bacteria, as well as fungi, highlighting their potential as new antimicrobial agents (Ghorab et al., 2017).

Environmental Degradation Studies

• Degradation by Microorganisms : Research into compounds related to "this compound" includes studies on their environmental degradation. For example, Aspergillus niger has been identified as capable of degrading herbicides like chlorimuron-ethyl, a compound with structural similarities, highlighting the potential for bioremediation strategies to mitigate environmental contamination (Sharma et al., 2012).